Cas no 360051-40-7 (2-(2-Nitrophenoxy)propanoyl chloride)

• Product Name: 2-(2-Nitrophenoxy)propanoyl chloride
• CAS No: 360051-40-7
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• MDL: MFCD03421505
• CID: 4713491
• Update Time: 2025-10-29

2-(2-Nitrophenoxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-NITROPHENOXY)PROPANOYL CHLORIDE
• STL197295
• BBL014886
• propanoyl chloride, 2-(2-nitrophenoxy)-
• R7231
• 2-(2-Nitrophenoxy)propanoyl chloride

• MDL： MFCD03421505
• Inchi： 1S/C9H8ClNO4/c1-6(9(10)12)15-8-5-3-2-4-7(8)11(13)14/h2-6H,1H3
• InChI Key： LUSJVEATDQEPDS-UHFFFAOYSA-N
• SMILES： ClC(C(C)OC1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(2-Nitrophenoxy)propanoyl chloride

Comprehensive Overview of 2-(2-Nitrophenoxy)propanoyl chloride (CAS No. 360051-40-7): Properties, Applications, and Industry Insights

2-(2-Nitrophenoxy)propanoyl chloride (CAS No. 360051-40-7) is a specialized organic compound widely recognized for its role as a key intermediate in synthetic chemistry. With the growing demand for high-precision chemical reagents in pharmaceuticals, agrochemicals, and material science, this compound has garnered significant attention due to its unique nitrophenoxy and propanoyl chloride functional groups. Researchers and manufacturers frequently search for terms like "synthesis of 2-(2-Nitrophenoxy)propanoyl chloride", "CAS 360051-40-7 applications", and "nitrophenoxy derivatives in drug development", reflecting its relevance in modern chemical innovation.

The molecular structure of 2-(2-Nitrophenoxy)propanoyl chloride combines a nitroaromatic moiety with an acyl chloride group, making it highly reactive in nucleophilic substitution and condensation reactions. This reactivity is pivotal for constructing complex molecules, particularly in the synthesis of heterocyclic compounds and photoactive materials. Recent studies highlight its utility in developing light-sensitive polymers and advanced agrochemicals, aligning with trends in sustainable agriculture and smart material design. Searches for "green chemistry applications of nitrophenoxy compounds" underscore the industry's shift toward eco-friendly processes.

From a technical perspective, CAS No. 360051-40-7 exhibits a melting point range of 45–50°C and requires storage under inert conditions due to its sensitivity to moisture. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for laboratories focusing on high-yield organic synthesis. The compound's nitro group also enables redox-active behavior, which is exploited in electrochemical sensors—a topic gaining traction in queries like "nitroaromatics in sensor technology".

In pharmaceutical research, 2-(2-Nitrophenoxy)propanoyl chloride serves as a precursor for prodrug formulations and targeted drug delivery systems. Its ability to undergo controlled hydrolysis under physiological conditions makes it valuable for designing pH-responsive therapeutics, a hotspot in precision medicine. Discussions around "bioconjugation techniques using acyl chlorides" further emphasize its interdisciplinary applications.

Regulatory and safety data for 360051-40-7 emphasize standard laboratory precautions, including the use of gloves and ventilation. While not classified under stringent hazard categories, its handling aligns with general protocols for reactive carbonyl compounds. Environmental persistence studies of nitrophenoxy derivatives remain an active research area, addressing queries like "biodegradability of nitroaromatic intermediates".

The commercial availability of 2-(2-Nitrophenoxy)propanoyl chloride through specialty chemical suppliers caters to R&D and industrial-scale projects. Pricing trends correlate with the demand for custom synthetic intermediates, particularly in regions with thriving pharmaceutical manufacturing hubs. Keywords such as "bulk suppliers of CAS 360051-40-7" and "cost-effective nitrophenoxy reagents" reflect market dynamics.

Future prospects for this compound include potential roles in organic electronics and catalysis, driven by advancements in molecular engineering. As industries prioritize atom-efficient synthesis, the versatility of 2-(2-Nitrophenoxy)propanoyl chloride positions it as a candidate for next-generation chemical solutions. Emerging search terms like "nitroaromatics in energy storage" hint at untapped applications awaiting exploration.